Cas no 2225180-80-1 (5-Bromo-6-(1H-pyrazol-1-yl)pyridine-3-boronic acid)

• Product Name: 5-Bromo-6-(1H-pyrazol-1-yl)pyridine-3-boronic acid
• CAS No: 2225180-80-1
• MF: C₈H₇BBrN₃O₂
• MW: 267.88
• CID: 5144653
• PubChem ID: 133555066
• Update Time: 2025-05-20

5-Bromo-6-(1H-pyrazol-1-yl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-(1H-pyrazol-1-yl)pyridine-3-boronic acid
• Boronic acid, B-[5-bromo-6-(1H-pyrazol-1-yl)-3-pyridinyl]-
• 2225180-80-1
• (5-Bromo-6-(1H-pyrazol-1-yl)pyridin-3-yl)boronic acid

• Inchi： 1S/C8H7BBrN3O2/c10-7-4-6(9(14)15)5-11-8(7)13-3-1-2-12-13/h1-5,14-15H
• InChI Key： VEQGZKNZQNKFHI-UHFFFAOYSA-N
• SMILES： B(C1=CC(Br)=C(N2C=CC=N2)N=C1)(O)O

Computed Properties

• Exact Mass: 266.98147g/mol
• Monoisotopic Mass: 266.98147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2Ų

Additional information on 5-Bromo-6-(1H-pyrazol-1-yl)pyridine-3-boronic acid

Research Brief on 5-Bromo-6-(1H-pyrazol-1-yl)pyridine-3-boronic acid (CAS: 2225180-80-1)

5-Bromo-6-(1H-pyrazol-1-yl)pyridine-3-boronic acid (CAS: 2225180-80-1) is a boronic acid derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile building block in the synthesis of complex molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its unique structure, featuring a pyridine core substituted with a bromo group, a pyrazole moiety, and a boronic acid functionality, makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, which are widely used in drug discovery.

Recent studies have highlighted the potential of 5-Bromo-6-(1H-pyrazol-1-yl)pyridine-3-boronic acid in the design of targeted therapies. For instance, researchers have utilized this compound to develop novel inhibitors of protein kinases, which play critical roles in cell signaling pathways implicated in cancer and inflammatory diseases. The boronic acid group in this molecule facilitates the formation of reversible covalent bonds with serine or threonine residues in the active sites of kinases, thereby enhancing binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists reported the synthesis and evaluation of a series of pyridine-based boronic acid derivatives, including 5-Bromo-6-(1H-pyrazol-1-yl)pyridine-3-boronic acid, as potential inhibitors of Bruton's tyrosine kinase (BTK). The study demonstrated that these compounds exhibited potent inhibitory activity against BTK, with IC50 values in the nanomolar range. Furthermore, the researchers observed favorable pharmacokinetic properties, suggesting their potential for further development as oral therapeutics for B-cell malignancies.

Another significant application of this compound lies in the field of proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv described the use of 5-Bromo-6-(1H-pyrazol-1-yl)pyridine-3-boronic acid as a linker in the design of PROTACs targeting estrogen receptor alpha (ERα). The boronic acid moiety was found to improve the solubility and cellular permeability of the PROTAC molecules, leading to enhanced degradation of ERα in breast cancer cell lines. This finding opens new avenues for the development of targeted protein degradation therapies.

From a synthetic chemistry perspective, the stability and reactivity of 5-Bromo-6-(1H-pyrazol-1-yl)pyridine-3-boronic acid have been the subject of recent investigations. A 2022 paper in Organic Letters detailed optimized conditions for its participation in cross-coupling reactions, highlighting the importance of palladium catalyst selection and base choice in achieving high yields. The study also provided insights into the compound's compatibility with various functional groups, which is crucial for its application in diversity-oriented synthesis.

Looking ahead, the unique properties of 5-Bromo-6-(1H-pyrazol-1-yl)pyridine-3-boronic acid position it as a promising scaffold for future drug discovery efforts. Its dual functionality as both a synthetic intermediate and a potential pharmacophore suggests broad utility across multiple therapeutic areas. Ongoing research is exploring its incorporation into larger molecular architectures, such as macrocycles and bifunctional molecules, which could further expand its applications in chemical biology and medicine.